Cas no 1805624-30-9 (2-Amino-4-chloro-3-(trifluoromethoxy)benzamide)

• Product Name: 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide
• CAS No: 1805624-30-9
• MF: C₈H₆ClF₃N₂O₂
• MW: 254.593651294708
• CID: 4960171
• Update Time: 2025-07-21

2-Amino-4-chloro-3-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6ClF3N2O2/c9-4-2-1-3(7(14)15)5(13)6(4)16-8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： ZSIPGRPABOIICE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N)=O)=C(C=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.5
• Topological Polar Surface Area: 78.3

Additional information on 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide

Comprehensive Overview of 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide (CAS No. 1805624-30-9)

2-Amino-4-chloro-3-(trifluoromethoxy)benzamide, with the CAS number 1805624-30-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzamide class, characterized by its unique trifluoromethoxy and chloro substituents, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and crop protection.

The molecular structure of 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide features an amino group at the 2-position, a chloro substituent at the 4-position, and a trifluoromethoxy group at the 3-position of the benzamide core. This arrangement enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethoxy group is particularly noteworthy, as it often improves metabolic stability and bioavailability in bioactive compounds.

In recent years, the demand for fluorinated compounds like 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide has surged, driven by their applications in medicinal chemistry. Fluorine-containing molecules are frequently explored for their ability to modulate pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This compound's CAS 1805624-30-9 is often searched in conjunction with terms like "fluorinated benzamide derivatives" and "building blocks for drug discovery," reflecting its relevance in modern research.

Another area of interest is the compound's potential role in agrochemicals. The chloro and trifluoromethoxy groups are common motifs in pesticides and herbicides, contributing to their efficacy and environmental stability. Researchers are investigating whether 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide could serve as a precursor for novel crop protection agents, addressing global challenges like pest resistance and sustainable agriculture.

Synthetic routes to 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide typically involve multi-step processes, including amidation, halogenation, and functional group transformations. Optimizing these methods is a key focus for chemists, as efficient production is critical for scaling up laboratory findings to industrial applications. The compound's CAS 1805624-30-9 is frequently referenced in patents and scientific literature, underscoring its importance in innovation.

From a regulatory perspective, 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide is not classified as a hazardous material, but proper handling protocols should always be followed in laboratory settings. Its stability under various conditions makes it a practical choice for experimental work, though researchers are advised to consult safety data sheets (SDS) for specific guidelines.

The future of 2-Amino-4-chloro-3-(trifluoromethoxy)benzamide looks promising, with ongoing studies exploring its derivatives for diverse applications. As the scientific community continues to prioritize sustainable and efficient chemical solutions, this compound is likely to remain a topic of interest in both academic and industrial circles. Its versatility and unique structural features position it as a valuable asset in the quest for innovative chemical solutions.